Cas no 623-87-0 (1,2,3-Propanetriol,1,3-dinitrate)

1,2,3-Propanetriol,1,3-dinitrate Chemical and Physical Properties
Names and Identifiers
-
- 1,2,3-Propanetriol,1,3-dinitrate
- (2-hydroxy-3-nitrooxypropyl) nitrate
- 1,3-DINITROGLYCERIN
- 1,3-Dinitroglycerin solution
- 1,3-Dinitroglycerol
- 1,3-dinitroxy-2-hydoxypropane
- 1,3-di-O-nitroglycerol
- 1,3-Dng
- 1,3-Glyceryl dinitrate
- glycerine 1,3-dinitrate
- Glycerol-1,3-dinitrate
- Glyceryl-1,3-dinitrate
- SCHEMBL2728056
- CHEBI:18921
- 1,3-DINITROGLYCERIN [USP-RS]
- 1,2,3-Propanetriol, 1,3-dinitrate
- dinitroglycerine [glycerol dinitrate]
- DB-008023
- 2-hydroxypropane-1,3-diyl dinitrate
- 3P3G498O9T
- c0063
- 623-87-0
- NS00120212
- UNII-3P3G498O9T
- 1,3-GDN
- (2-hydroxy-3-nitrooxy-propyl) nitrate
- DTXSID90862316
- 1,2,3-propanetriol 1,3-dinitrate
- Glycerol-1,3-dinitrate [Forbidden]
- AKOS006272811
- glyceryl 1,3-dinitrate
- GLYCEROL, 1,3-DINITRATE
- 1,3-bis-nitrooxy-propan-2-ol
- CHEMBL1634
- Q27109100
- BRN 1784163
-
- Inchi: InChI=1S/C3H6N2O7/c6-3(1-11-4(7)8)2-12-5(9)10/h3,6H,1-2H2
- InChI Key: ASIGVDLTBLZXNC-UHFFFAOYSA-N
- SMILES: C(C(CO[N+](=O)[O-])O)O[N+](=O)[O-]
Computed Properties
- Exact Mass: 182.01800
- Monoisotopic Mass: 182.01750053g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 141
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 130Ų
Experimental Properties
- Density: 1.5230
- Melting Point: 26°C
- Boiling Point: 315.45°C (rough estimate)
- Flash Point: 2℃
- Refractive Index: 1.4715 (estimate)
- PSA: 130.33000
- LogP: -0.18970
1,2,3-Propanetriol,1,3-dinitrate Security Information
- Hazardous Material transportation number:0473
- Hazard Category Code: 11-20/21/22-36
- Safety Instruction: 16-36/37
-
Hazardous Material Identification:
- HazardClass:1.1A
- Safety Term:1.1A
- PackingGroup:II
- Packing Group:II
1,2,3-Propanetriol,1,3-dinitrate Customs Data
- HS CODE:2920909090
- Customs Data:
China Customs Code:
2920909090Overview:
2920909090 Other inorganic esters(Esters excluding hydrogen halide)(Including its salts and their halogenation,sulfonation,Nitration and nitrosation derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920909090 esters of other inorganic acids of non-metals (excluding esters of hydrogen halides) and their salts; their halogenated, sulphonated, nitrated or nitrosated derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
1,2,3-Propanetriol,1,3-dinitrate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D-003-1ML |
1,3-Dinitroglycerin solution |
623-87-0 | 100 μg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
301.77 | 2021-05-13 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D-011-1ML |
1,2,3-Propanetriol,1,3-dinitrate |
623-87-0 | 1ml |
¥1119.8 | 2023-05-01 | ||
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D-011-1ML |
1,3-Dinitroglycerin solution |
623-87-0 | 1.0 mg/mL in acetonitrile, ampule of 1 mL, certified reference material, Cerilliant | 1ML |
914.31 | 2021-05-13 | |
BAI LING WEI Technology Co., Ltd. | J29M-8330-ADD-34-1ml |
1,2,3-Propanetriol,1,3-dinitrate |
623-87-0 | 100 μg/mL in Methanol:Acetonitrile (50:50) | 1ml |
¥650 | 2023-11-24 | |
BAI LING WEI Technology Co., Ltd. | L59D-011-1ml |
1,2,3-Propanetriol,1,3-dinitrate |
623-87-0 | 1ml |
¥1176 | 2023-11-24 | ||
BAI LING WEI Technology Co., Ltd. | L59D-003-1ea |
1,3-Dinitroglycerin, 100 ug/mL |
623-87-0 | 1ea |
¥295 | 2023-11-24 | ||
BAI LING WEI Technology Co., Ltd. | M-8330-ADD-34-1mL |
1,3-Dinitroglycerin,100 μg/mL in Methanol:Acetonitrile (50:50) |
623-87-0 | 100 μg/mL in Methanol:Acetonitrile (50:50) | 1mL |
¥ 618 | 2022-04-25 | |
XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | D-003-1ML |
1,2,3-Propanetriol,1,3-dinitrate |
623-87-0 | 1ml |
¥369.59 | 2023-05-01 |
1,2,3-Propanetriol,1,3-dinitrate Related Literature
-
Regina Verena Taudte,Claude Roux,David Bishop,Lucas Blanes,Philip Doble,Alison Beavis Anal. Methods 2015 7 7447
-
Regina Verena Taudte,Claude Roux,David Bishop,Lucas Blanes,Philip Doble,Alison Beavis Anal. Methods 2015 7 7447
Additional information on 1,2,3-Propanetriol,1,3-dinitrate
1,2,3-Propanetriol,1,3-Dinitrate: A Comprehensive Overview
The compound with CAS No 623-87-0, commonly known as 1,2,3-Propanetriol,1,3-dinitrate, is a significant chemical entity in various industrial and research applications. This compound is a derivative of glycerol (1,2,3-propanetriol), where two hydroxyl groups are esterified with nitric acid to form nitrate esters. The structure of 1,2,3-Propanetriol,1,3-dinitrate consists of a three-carbon backbone with two nitrate groups attached at the first and third positions.
Recent studies have highlighted the importance of 1,2,3-Propanetriol derivatives in the field of energy storage and release systems. Researchers have explored the potential of this compound as an energy-rich material due to its high oxygen content and stability under certain conditions. The ability to control the release of energy from such compounds has opened new avenues in the development of advanced propellants and energetic materials.
In addition to its energetic applications, 1,2,3-Propanetriol derivatives have also found relevance in pharmaceutical research. The nitrate groups in 1,2,3-Propanetriol derivatives can act as bioisosteric replacements for other functional groups in drug molecules. This property has been exploited in the design of novel bioactive compounds with improved pharmacokinetic profiles.
The synthesis of 1,2,3-Propanetriol derivatives typically involves the reaction of glycerol with nitric acid under controlled conditions. Recent advancements in green chemistry have led to more efficient and environmentally friendly methods for synthesizing these compounds. For instance, the use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields.
From a structural standpoint,1,2,3-Propanetriol derivatives exhibit interesting physical properties that make them suitable for various applications. The presence of nitrate groups imparts high oxygen content and strong hydrogen bonding capabilities to the molecule. These properties contribute to its stability and reactivity under different conditions.
Moreover,1,2,3-Propanetriol derivatives have been studied for their potential in biodegradable polymers and materials science. The ability to modify the molecular structure by introducing different functional groups has enabled researchers to tailor the properties of these compounds for specific applications.
In conclusion,1,CAS No 623-87-0, or 1,CAS No 623-87-0, stands out as a versatile compound with a wide range of applications across different fields. Its unique chemical structure and functional groups make it a valuable component in both industrial processes and cutting-edge research projects.
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